Cas no 869548-36-7 (Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl-)

• Product Name: Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl-
• CAS No: 869548-36-7
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• MDL: MFCD14608262
• CID: 660071
• PubChem ID: 61263022
• Update Time: 2025-10-29

Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl-
• 2-[(5-chlorothiophene-2-carbonyl)amino]-2-methylpropanoic acid
• D85790
• 2-[(5-chloro-thiophen-2-yl)-carbonylamino]-2-methyl-propionic acid
• AS-68799
• 2-[(5-CHLOROTHIOPHEN-2-YL)FORMAMIDO]-2-METHYLPROPANOIC ACID
• N-(5-Chlorothiophene-2-carbonyl)-2-methylalanine
• SCHEMBL2570857
• AKOS010514107
• 869548-36-7
• 2-[[(5-Chlorothien-2-yl)carbonyl]amino]isobutyric acid
• 2-(5-Chlorothiophene-2-carboxamido)-2-methylpropanoic acid
• IGAXWPNGVZMKQB-UHFFFAOYSA-N
• DTXSID00734151
• 2-([5-chloro-thiophene-2-carbonyl]-amino)-isobutyric acid

• MDL： MFCD14608262
• Inchi： 1S/C9H10ClNO3S/c1-9(2,8(13)14)11-7(12)5-3-4-6(10)15-5/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： IGAXWPNGVZMKQB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC(C(=O)O)(C)C)=O)S1

Computed Properties

• Exact Mass: 247.0069920g/mol
• Monoisotopic Mass: 247.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl-

Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl-

The compound with CAS No. 869548-36-7, commonly referred to as Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl-, is a highly specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thienyl group substituted with a chlorine atom at the 5-position and a methyl group attached to the alanine backbone. The presence of these substituents imparts distinctive chemical properties and biological activities to the molecule.

Recent studies have highlighted the potential of Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl- as a promising candidate in drug discovery. Researchers have focused on its ability to act as a bioisostere in peptide-based therapeutics, where it can replace natural amino acids without compromising the overall structure or function of the peptide. This property is particularly valuable in designing drugs with enhanced stability and bioavailability.

The synthesis of this compound involves a multi-step process that includes the preparation of the thienyl derivative followed by its coupling with the alanine backbone. The use of advanced catalytic systems and green chemistry principles has enabled the development of more efficient and environmentally friendly synthetic routes. These advancements have not only improved the yield but also reduced the cost of production, making this compound more accessible for research and commercial applications.

In terms of biological activity, Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl- has shown potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit cysteine proteases, which are implicated in various pathological conditions such as inflammation and cancer. This inhibitory activity suggests that the compound could serve as a lead molecule for developing novel therapeutic agents targeting these enzymes.

Furthermore, the compound's structural features make it an attractive candidate for use in peptide-based vaccines and biosensors. Its thienyl group provides a platform for attaching functional groups that can enhance the specificity and sensitivity of these devices. Recent research has also explored its potential in nanotechnology, where it is being investigated as a component of self-assembling peptide nanofibers for tissue engineering applications.

From an analytical standpoint, the characterization of Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl- has been facilitated by modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring that it meets the high standards required for pharmaceutical applications.

In conclusion, Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl- (CAS No. 869548-36-7) is a versatile compound with significant potential in various areas of science and technology. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future innovations within the fields of chemistry and medicine.